Cas no 850746-07-5 (2-2-amino-5-(2-methoxyphenoxy)-6-methylpyrimidin-4-yl-5-(2-fluorophenyl)methoxyphenol)

• Product Name: 2-2-amino-5-(2-methoxyphenoxy)-6-methylpyrimidin-4-yl-5-(2-fluorophenyl)methoxyphenol
• CAS No: 850746-07-5
• MF: C₂₅H₂₂FN₃O₄
• MW: 447.458289623261
• CID: 5421247
• Update Time: 2025-10-29

2-2-amino-5-(2-methoxyphenoxy)-6-methylpyrimidin-4-yl-5-(2-fluorophenyl)methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-((2-fluorobenzyl)oxy)-2-(2-imino-5-(2-methoxyphenoxy)-6-methyl-1,2-dihydropyrimidin-4-yl)phenol
• Phenol, 2-[2-amino-5-(2-methoxyphenoxy)-6-methyl-4-pyrimidinyl]-5-[(2-fluorophenyl)methoxy]-
• 2-2-amino-5-(2-methoxyphenoxy)-6-methylpyrimidin-4-yl-5-(2-fluorophenyl)methoxyphenol

• Inchi： 1S/C25H22FN3O4/c1-15-24(33-22-10-6-5-9-21(22)31-2)23(29-25(27)28-15)18-12-11-17(13-20(18)30)32-14-16-7-3-4-8-19(16)26/h3-13,30H,14H2,1-2H3,(H2,27,28,29)
• InChI Key： ZUZLXAKLRANQPG-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC2=CC=CC=C2F)=CC=C1C1C(OC2=CC=CC=C2OC)=C(C)N=C(N)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-2-amino-5-(2-methoxyphenoxy)-6-methylpyrimidin-4-yl-5-(2-fluorophenyl)methoxyphenol

Professional Introduction to Compound with CAS No. 850746-07-5 and Product Name: 2,2-amino-5-(2-methoxyphenoxy)-6-methylpyrimidin-4-yl-5-(2-fluorophenyl)methoxyphenol

The compound with the CAS number 850746-07-5 and the product name 2,2-amino-5-(2-methoxyphenoxy)-6-methylpyrimidin-4-yl-5-(2-fluorophenyl)methoxyphenol represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug discovery and therapeutic development. The intricate arrangement of functional groups, including amines, methoxyphenoxyl moieties, and fluorophenyl groups, suggests a multifaceted interaction with biological targets, making it a subject of intense interest for researchers.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry. Pyrimidines are heterocyclic aromatic compounds that form the backbone of several key biological molecules, including nucleic acids. The presence of a 6-methylpyrimidin-4-yl moiety in this compound suggests potential interactions with enzymes and receptors involved in cellular processes. This structural feature is particularly relevant in the context of developing novel therapeutic agents targeting metabolic disorders and inflammatory conditions.

The 2-amino group at the molecular core enhances the compound's reactivity, enabling various chemical modifications that can fine-tune its pharmacological properties. This versatility is crucial for optimizing drug candidates for clinical trials. Additionally, the 5-(2-fluorophenyl)methoxyphenol moiety introduces fluorine atoms, which are well-known for their ability to modulate metabolic stability and binding affinity. Fluorinated compounds often exhibit improved pharmacokinetic profiles, making them attractive for pharmaceutical applications.

In the realm of biomedical research, the 2-methoxyphenoxy group has been extensively studied for its role in modulating signaling pathways. This group is frequently incorporated into drug molecules to enhance solubility and bioavailability while interacting with specific biological targets. The combination of these functional groups in 2,2-amino-5-(2-methoxyphenoxy)-6-methylpyrimidin-4-yl-5-(2-fluorophenyl)methoxyphenol creates a unique chemical entity with potential therapeutic benefits.

Current research indicates that this compound may exhibit significant activity against various disease states. For instance, studies on similar pyrimidine derivatives have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The presence of both fluorine and methyl substituents may enhance binding affinity to target proteins, leading to more effective therapeutic outcomes. Furthermore, the amino group provides a site for further derivatization, allowing researchers to explore multiple drug-like properties simultaneously.

The synthesis of such complex molecules requires meticulous attention to detail to ensure high yield and purity. Advanced synthetic methodologies, including multi-step organic reactions and purification techniques like column chromatography, are employed to obtain the desired product. The structural complexity of 850746-07-5 necessitates rigorous quality control measures to guarantee consistency across batches.

From a computational chemistry perspective, molecular modeling techniques are invaluable in predicting the behavior of this compound within biological systems. Docking studies can provide insights into how the molecule interacts with specific protein targets, helping researchers refine its structure for optimal efficacy. The integration of experimental data with computational predictions enhances our understanding of the compound's mechanism of action.

The potential applications of 850746-07-5 extend beyond oncology. Emerging research suggests that it may have utility in treating neurological disorders by modulating neurotransmitter pathways. The ability of pyrimidine derivatives to cross the blood-brain barrier makes them particularly promising candidates for central nervous system therapies. Additionally, the compound's structural features may make it effective against infectious diseases by interfering with pathogen-specific enzymes or receptors.

In conclusion, 2,2-amino-5-(2-methoxyphenoxy)-6-methylpyrimidin-4-yl-5-(2-fluorophenyl)methoxyphenol (CAS No. 850746-07-5) represents a compelling example of how intricate molecular design can lead to novel therapeutic agents. Its unique combination of functional groups positions it as a versatile tool for further biomedical exploration. As research continues to uncover new applications for this compound, it holds promise for addressing a wide range of health challenges in the coming years.